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Compound of Interest

Compound Name: BZ-Phe-NH2

CAS No.: 72150-35-7

Cat. No.: B556259

Get Quote

Introduction

BZ-Phe-NH2 is a novel synthetic molecule comprising a benzothiazole (BZ) moiety linked to a

phenylalanine amide (Phe-NH2). As a compound of interest in pharmaceutical research and

development, its accurate quantification in various matrices is crucial for pharmacokinetic,

pharmacodynamic, and toxicology studies. These application notes provide detailed protocols

for three robust analytical methods for the quantification of BZ-Phe-NH2: High-Performance

Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem

Mass Spectrometry (LC-MS/MS), and a competitive Enzyme-Linked Immunosorbent Assay

(ELISA).

High-Performance Liquid Chromatography (HPLC-
UV) Method
This method is suitable for the quantification of BZ-Phe-NH2 in bulk substance or simple

formulations where high sensitivity is not required.
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a) Instrumentation and Equipment:

HPLC system with a binary or quaternary pump

Autosampler

Column oven

UV-Vis detector

b) Reagents and Materials:

BZ-Phe-NH2 reference standard

Acetonitrile (HPLC grade)

Phosphoric acid (analytical grade)

Water (HPLC grade)

Volumetric flasks, pipettes, and syringes

0.45 µm syringe filters

c) Chromatographic Conditions: A representative HPLC method for the analysis of BZ-Phe-
NH2 is summarized in the table below.[1]
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Parameter Value

HPLC Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
Acetonitrile : 0.1% Phosphoric Acid in Water

(50:50, v/v)[1]

Flow Rate 1.0 mL/min[1]

Injection Volume 10 µL[1]

Column Temperature 30°C[1]

Detection Wavelength
272 nm (based on typical absorbance for

aminothiazoles)[2][3]

Run Time 10 minutes

d) Preparation of Solutions:

Mobile Phase Preparation: Prepare 0.1% phosphoric acid in water by adding 1 mL of

concentrated phosphoric acid to 1 L of HPLC-grade water. Mix this solution with acetonitrile

in a 50:50 (v/v) ratio. Degas the final mobile phase by sonication or vacuum filtration.[1]

Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the BZ-Phe-NH2 reference

standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the

mobile phase.[1]

Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100

µg/mL) by serially diluting the standard stock solution with the mobile phase.

Sample Solution: Accurately weigh the sample containing BZ-Phe-NH2 and prepare a

solution with a theoretical concentration of 50 µg/mL using the mobile phase as the diluent.

Filter the solution through a 0.45 µm syringe filter before injection.[1]

e) System Suitability: Before sample analysis, inject the 50 µg/mL standard solution five times

to ensure the system is performing adequately. The acceptance criteria should be:

Tailing Factor (T): ≤ 2.0
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Theoretical Plates (N): ≥ 2000

Relative Standard Deviation (RSD) for peak area: ≤ 2.0%

Quantitative Data Summary
The following table summarizes the expected performance characteristics of the HPLC-UV

method, which should be confirmed during method validation.

Parameter Acceptance Criteria Expected Performance

Linearity (r²) ≥ 0.995 0.9992

Range - 1 - 100 µg/mL

Accuracy (%)
80-120% (at LLOQ), 85-115%

(other levels)
98.5 - 101.2%

Precision (%RSD)
≤ 20% (at LLOQ), ≤ 15% (other

levels)
< 5%

Limit of Quantitation (LOQ) Signal-to-Noise ≥ 10 1 µg/mL

Selectivity
No interfering peaks at the

retention time of the analyte
Specific
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Sample & Standard Preparation

HPLC System Setup
(Column, Mobile Phase, Flow Rate)

Inject Sample (10 µL)

Isocratic Separation on C18 Column

UV Detection at 272 nm

Data Acquisition & Analysis
(Peak Area vs. Concentration)
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Plasma Sample (50 µL)

Add Acetonitrile with Internal Standard (150 µL)

Vortex to Precipitate Proteins

Centrifuge (14,000 rpm, 10 min)

Transfer Supernatant

Inject into LC-MS/MS System

Quantify using MRM
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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